Cas no 1823482-18-3 (benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate)

• Product Name: benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate
• CAS No: 1823482-18-3
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5683145
• PubChem ID: 165913106
• Update Time: 2025-07-22

benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1823482-18-3
• benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate
• EN300-25482783

• Inchi： 1S/C17H18ClNO3/c18-15-8-6-14(7-9-15)16(10-11-20)19-17(21)22-12-13-4-2-1-3-5-13/h1-9,16,20H,10-12H2,(H,19,21)
• InChI Key： AFLDOAQUWRDCAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate

Introduction to Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate (CAS No. 1823482-18-3)

Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate, with the chemical identifier CAS No. 1823482-18-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular structure of this carbamate derivative incorporates a benzyl group and a propyl chain with a hydroxyl substituent, further modified by a 4-chlorophenyl moiety, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate involve meticulous attention to detail to ensure the purity and stability of the final product. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques, are employed to achieve the desired chemical integrity. The presence of the hydroxyl group in the propyl chain and the chlorophenyl ring enhances the compound's solubility and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in carbamate-based compounds due to their versatile pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmaceuticals, including herbicides, insecticides, and therapeutic agents. The specific arrangement of functional groups in Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate suggests potential applications in modulating biological pathways and targeting specific enzymatic activities.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The structural features of Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate make it an attractive scaffold for designing novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to identify possible therapeutic applications. For instance, studies have indicated that carbamate derivatives can exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling, making them candidates for developing anti-inflammatory and analgesic drugs.

The hydroxyl group in the propyl chain is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological molecules. This feature enhances the compound's binding affinity and selectivity towards specific targets. Additionally, the 4-chlorophenyl moiety introduces a region of electron-withdrawing character, which can influence the electronic properties of the molecule and its reactivity in biological systems. These structural elements collectively contribute to the unique pharmacological profile of Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into the compound's binding affinity, metabolic stability, and potential side effects. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate the development of new therapeutic agents.

The synthesis of carbamate derivatives often involves challenging reaction conditions due to their sensitivity to hydrolysis and decomposition. However, modern synthetic strategies have improved the efficiency and scalability of producing these compounds. For example, catalytic methods have been developed to facilitate carbamate formation under milder conditions, reducing unwanted byproducts and improving overall yields. These advancements are crucial for ensuring that sufficient quantities of high-quality Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate can be obtained for further research and development.

Evaluation of the pharmacological activity of Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate has revealed several promising characteristics. Preclinical studies have demonstrated its ability to interact with specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound's ability to modulate these pathways suggests potential therapeutic benefits in managing these conditions. Additionally, its structural features may contribute to reduced toxicity compared to existing drugs, making it a safer alternative for patients.

The future prospects for Benzyl N-[1-(4-chlorophenyl)-3-hydroxypropyl]carbamate are vast, particularly as research continues to uncover new applications for carbamate-based compounds. Ongoing studies are exploring its efficacy in treating neurological disorders, where modulation of enzyme activity could provide significant therapeutic benefits. Furthermore, investigations into its potential role as an antioxidant or anti-inflammatory agent are underway, indicating broad therapeutic possibilities.

In conclusion, Benzly N-[1-(4-chlorophenyle)-3-hydroxypropyIcarbarnnte (CAS No. 18234S2-18-3) represents a fascinating compound with diverse pharmaceutical applications. Its unique structural features make it an excellent candidate for further research into drug development across multiple therapeutic areas. As scientific understanding advances, compounds like this will continue to play a crucial role in addressing complex medical challenges.